![molecular formula C20H19NO3 B2370075 N-[2-(Furan-2-yl)-2-hydroxypropyl]-4-phenylbenzamide CAS No. 1396747-98-0](/img/structure/B2370075.png)
N-[2-(Furan-2-yl)-2-hydroxypropyl]-4-phenylbenzamide
Overview
Description
Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen . Benzamides are a class of compounds containing a carboxamido substituent attached to a benzene ring . The specific compound you mentioned seems to be a complex structure that includes these components.
Molecular Structure Analysis
The molecular structure of a compound similar to the one you mentioned, N-(pyridin-2-ylmethyl)furan-2-carboxamide, was elucidated by single crystal X-ray diffraction and characterized by NMR, FT-IR, UV–Vis spectroscopic techniques .Chemical Reactions Analysis
Furan derivatives can undergo various chemical reactions. For example, furfural can condense with nitromethane in a basic medium to yield 2-(2-Nitrovinyl)furan . The reaction of urea and thiourea with furfural yields bisimines .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. For example, furfural is a liquid that boils at 161.7°C .Scientific Research Applications
Antibacterial Activity
Furan derivatives, including the compound , have been found to have significant antibacterial activity . They have been used in the creation of numerous innovative antibacterial agents to combat microbial resistance .
Antimicrobial Drugs
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics, and as a result, they have been employed as antimicrobial drugs .
Fluorescent Materials
The compound has been found to produce yellow-green fluorescence emission upon addition of H2O . This property makes it useful in the creation of fluorescent materials for applications such as organic light-emitting diodes (OLEDs), fluorescence-based sensors, and biological cell imaging .
Anticancer Agents
Furan derivatives have been used in the synthesis of anticancer agents . A series of novel naphthoquinone-furan-2-cyanoacryloyl hybrids were designed, synthesized, and preliminarily evaluated for their anti-proliferative activities in vitro against several cancer cell lines .
Anti-inflammatory Agents
Benzohydrazide derivatives, which include the compound , have been used in many biological applications, including as anti-inflammatory agents .
Agrochemicals
Furan is a key starting material for a variety of industries for the preparation of many useful products, including agrochemicals .
Resins
Furan is used to produce resins . It is a green and environmentally friendly material processed from furfural, which is an organic compound obtained from biomass feedstock .
Lacquers
Furan is also used in the production of lacquers . Its derivatives have widespread applications due to their potential biological activities .
Mechanism of Action
Target of Action
Furan derivatives have been known to exhibit a wide range of biological and pharmacological characteristics . They have been employed as medicines in various disease areas .
Mode of Action
Furan derivatives have been known to exhibit antibacterial activity . The radical bromination of the methyl group of certain compounds with NBS/AIBN in CCl4 under reflux gave a brominated intermediate . This intermediate was converted into the corresponding phosphonate with triethyl phosphite at 130°C .
Biochemical Pathways
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(furan-2-yl)-2-hydroxypropyl]-4-phenylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO3/c1-20(23,18-8-5-13-24-18)14-21-19(22)17-11-9-16(10-12-17)15-6-3-2-4-7-15/h2-13,23H,14H2,1H3,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URWPVFPKTDOXIN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C1=CC=C(C=C1)C2=CC=CC=C2)(C3=CC=CO3)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(furan-2-yl)-2-hydroxypropyl]-[1,1'-biphenyl]-4-carboxamide | |
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